Cas no 15422-05-6 (2,4(1H,3H)-Pyrimidinedione,6-(phenylthio)-)

2,4(1H,3H)-Pyrimidinedione,6-(phenylthio)- structure
15422-05-6 structure
Product name:2,4(1H,3H)-Pyrimidinedione,6-(phenylthio)-
CAS No:15422-05-6
MF:C10H8N2O2S
MW:220.247720718384
CID:218653
PubChem ID:308652

2,4(1H,3H)-Pyrimidinedione,6-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,6-(phenylthio)-
    • 6-phenylsulfanyl-1H-pyrimidine-2,4-dione
    • 6-(phenylthio)uracil
    • 6-phenylthiouracil
    • 6-thiophenyl uracil
    • AC1L7DCN
    • NSC210507
    • SureCN6839969
    • DTXSID60308973
    • 15422-05-6
    • SCHEMBL6839969
    • NSC-210507
    • 6-phenyl-thiouracil
    • Inchi: InChI=1S/C10H10N2O2S/c13-8-6-9(12-10(14)11-8)15-7-4-2-1-3-5-7/h1-5,9H,6H2,(H2,11,12,13,14)
    • InChI Key: NTZPAKMLAOPQJV-UHFFFAOYSA-N
    • SMILES: O=C1NC(=O)NC(SC2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 220.03074
  • Monoisotopic Mass: 220.030648
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.5
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.43
  • Refractive Index: 1.683
  • PSA: 58.2
  • LogP: 1.21440

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